Cas no 1427190-91-7 (Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate)

Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate is a stable organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantage lies in the dioxolane-protected aldehyde functionality, which enhances stability while allowing for subsequent deprotection to reveal reactive aldehyde groups. The trifluoroborate moiety improves handling and shelf life compared to boronic acids, reducing protodeboronation risks. This compound is particularly valuable in multistep syntheses where chemoselectivity is required. Its compatibility with diverse reaction conditions makes it a versatile intermediate in pharmaceutical and agrochemical research. The potassium salt form ensures good solubility in polar solvents, facilitating homogeneous reaction conditions.

Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate structure

1427190-91-7 structure

Product Name:Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate

CAS No:1427190-91-7

MF:C₅H₉BF₃KO₂

MW:208.02827334404

CID:2908492

PubChem ID:71665330

Update Time:2025-05-22

Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium(2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate
- Potassium 1,3-dioxocyclopentyl propyl trifluoroborate
- potassium dioxolanylethyltrifluoroborate
- POTASSIUM [2-(1,3-DIOXOLAN-2-YL)ETHYL]TRIFLUOROBORANUIDE
- POTASSUIM 1,3-DIOXOCYCLOPENTYL PROPYL TRIFLUOROBORATE;
- Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate
- MFCD28401065
- 1427190-91-7
- Inchi： 1S/C5H9BF3O2.K/c7-6(8,9)2-1-5-10-3-4-11-5;/h5H,1-4H2;/q-1;+1
- InChI Key： HUPMIFQWTUXUPL-UHFFFAOYSA-N
- SMILES： [K+].F[B-](CCC1OCCO1)(F)F

Computed Properties

Exact Mass: 208.0284757Da
Monoisotopic Mass: 208.0284757Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM195878-1g	Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate	1427190-91-7	95%	1g	$823	2021-06-16
Chemenu	CM195878-1g	Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate	1427190-91-7	95%	1g	$***	2023-03-30
Alichem	A159002006-1g	Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate	1427190-91-7	95%	1g	968.00 USD	2021-06-11
Aaron	AR009ZME-100mg	Potassuim 1,3-dioxocyclopentyl propyl trifluoroborate	1427190-91-7	95%	100mg	$487.00	2025-02-11
Aaron	AR009ZME-250mg	Potassuim 1,3-dioxocyclopentyl propyl trifluoroborate	1427190-91-7	95%	250mg	$695.00	2025-02-11
Aaron	AR009ZME-1g	Potassuim 1,3-dioxocyclopentyl propyl trifluoroborate	1427190-91-7	95%	1g	$1387.00	2025-02-11

Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
3. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate

Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate (CAS No. 1427190-91-7): A Versatile Boron Reagent in Modern Organic Synthesis

In the realm of organic chemistry, Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate (CAS No. 1427190-91-7) has emerged as a pivotal reagent for facilitating advanced synthetic transformations. This boron-based compound is renowned for its stability, solubility, and compatibility with diverse reaction conditions, making it a cornerstone in cross-coupling reactions, suzuki-miyaura couplings, and organoboron chemistry. Its unique structure, featuring a 1,3-dioxolane moiety, enhances its utility in protecting group strategies and chiral synthesis.

The growing demand for sustainable chemistry and green synthesis has spotlighted reagents like Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate. Researchers are increasingly exploring its role in catalysis and bioconjugation, aligning with trends such as drug discovery and materials science. A frequent query in academic and industrial circles is: *"How does this reagent compare to other trifluoroborate salts in terms of reactivity and yield?"* Studies confirm its superior performance in aqueous media and air-tolerant environments, addressing key challenges in large-scale synthesis.

From a technical perspective, the CAS No. 1427190-91-7 compound exhibits remarkable chemo-selectivity, enabling precise functionalization of complex molecules. Its 2-(1,3-dioxolan-2-yl)ethyl side chain acts as a masked carbonyl equivalent, pivotal for multi-step synthesis. This feature is particularly valuable in peptide modification and polymer chemistry, where controlled reactivity is paramount. Recent publications highlight its use in photoredox catalysis, a hot topic in AI-driven molecular design platforms.

For laboratories prioritizing cost-efficiency, this reagent offers a balance between shelf stability and ease of handling. Common search terms like *"synthesis protocol for Potassium trifluoroborate derivatives"* or *"applications of 1,3-dioxolane-containing reagents"* reflect its interdisciplinary relevance. Notably, its low toxicity profile aligns with REACH compliance, a critical factor for industrial applications.

In summary, Potassium (2-(1,3-dioxolan-2-yl)ethyl)trifluoroborate (CAS No. 1427190-91-7) bridges theoretical innovation and practical utility. Its adaptability to flow chemistry and high-throughput screening positions it as a future-proof tool for chemists tackling global challenges in healthcare and renewable energy sectors.